Cas no 13051-29-1 (1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1-acetate)

1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1-acetate structure
13051-29-1 structure
Product Name:1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1-acetate
CAS No:13051-29-1
MF:C7H14O5
MW:178.183063030243
CID:210570
PubChem ID:295454
Update Time:2025-04-19

1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1-acetate
    • [3-hydroxy-2,2-bis(hydroxymethyl)propyl] acetate
    • 2-Acetoxymethyl-2-hydroxymethyl-propan-1,3-diol
    • 2-acetoxymethyl-2-hydroxymethyl-propane-1,3-diol
    • 3-hydroxy-2,2-bis(hydroxymethyl)propyl acetate
    • AC1L6O7A
    • monoacetyl pentaerythritol
    • NSC164617
    • Pentaerithrit-monoacetat
    • Pentaerythritmonoacetat
    • pentaerythritol monoacetate
    • Pentaerythritolmonoacetat
    • SCHEMBL725624
    • NSC-164617
    • 13051-29-1
    • OORDEDRRTSWSRC-UHFFFAOYSA-N
    • DTXSID40304216
    • AKOS024337405
    • Inchi: 1S/C7H14O5/c1-6(11)12-5-7(2-8,3-9)4-10/h8-10H,2-5H2,1H3
    • InChI Key: OORDEDRRTSWSRC-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CC(CO)(CO)CO

Computed Properties

  • Exact Mass: 178.08412
  • Monoisotopic Mass: 178.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • Density: 1.271
  • Boiling Point: 308.2°Cat760mmHg
  • Flash Point: 123°C
  • Refractive Index: 1.494
  • PSA: 86.99
  • LogP: -1.48720
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